Cas no 1360953-77-0 (3-Iodo-1H-indole-7-carboxylic acid)

• Product Name: 3-Iodo-1H-indole-7-carboxylic acid
• CAS No: 1360953-77-0
• MF: C₉H₆INO₂
• MW: 287.053914546967
• MDL: MFCD22558184
• CID: 2094366
• PubChem ID: 76846886
• Update Time: 2025-06-09

3-Iodo-1H-indole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1H-indole-7-carboxylic acid
• P13254
• PB40409
• 1360953-77-0
• CS-0051324
• AS-51673
• MFCD22558184
• AKOS025289729

• MDL： MFCD22558184
• Inchi： 1S/C9H6INO2/c10-7-4-11-8-5(7)2-1-3-6(8)9(12)13/h1-4,11H,(H,12,13)
• InChI Key： XPFPSGUINDMCAV-UHFFFAOYSA-N
• SMILES： IC1=CNC2C(C(=O)O)=CC=CC=21

Computed Properties

• Exact Mass: 286.94433g/mol
• Monoisotopic Mass: 286.94433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.1Ų

Additional information on 3-Iodo-1H-indole-7-carboxylic acid

Introduction to 3-Iodo-1H-indole-7-carboxylic acid (CAS No. 1360953-77-0)

3-Iodo-1H-indole-7-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1360953-77-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, a heterocyclic structure that is widely recognized for its biological significance and pharmacological potential. The presence of both an iodine substituent at the 3-position and a carboxylic acid group at the 7-position endows this molecule with unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The indole core is a privileged scaffold in drug discovery, with numerous examples of indole-based drugs that have demonstrated efficacy in treating various diseases, including cancer, infectious diseases, and neurological disorders. The introduction of halogen atoms, particularly iodine, into the indole ring system can modulate the electronic properties of the molecule, influencing its reactivity and biological activity. Specifically, the iodine atom at the 3-position can serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the construction of biaryl structures found in many active pharmaceutical ingredients (APIs).

The carboxylic acid functionality at the 7-position of 3-Iodo-1H-indole-7-carboxylic acid provides an additional site for chemical modification. This group can be easily converted into other derivatives such as esters, amides, or anhydrides, which are common motifs in drug molecules. The ability to introduce various substituents at both the 3- and 7-positions makes this compound a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in leveraging halogenated indoles like 3-Iodo-1H-indole-7-carboxylic acid in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes and are often implicated in diseases such as cancer and inflammation. Small-molecule inhibitors designed to disrupt these interactions have emerged as a promising therapeutic strategy. The iodine atom in 3-Iodo-1H-indole-7-carboxylic acid can be used to generate covalent bonds with specific amino acid residues in protein targets, leading to the development of highly potent and selective inhibitors.

Moreover, 3-Iodo-1H-indole-7-carboxylic acid has been explored in the context of photodynamic therapy (PDT). PDT involves the use of photosensitizers that, upon activation by light, generate reactive oxygen species (ROS) that can induce cell death. Halogenated indoles have shown promise as photosensitizer precursors due to their ability to undergo photochemical reactions that yield highly reactive intermediates. The structural features of 3-Iodo-1H-indole-7-carboxylic acid, particularly the presence of both an iodine atom and a carboxylic acid group, make it a suitable candidate for designing novel photosensitizing agents.

Recent advancements in synthetic methodologies have further enhanced the utility of 3-Iodo-1H-indole-7-carboxylic acid. For instance, transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex indole derivatives from this intermediate. These techniques have been instrumental in generating libraries of compounds for high-throughput screening (HTS), allowing researchers to identify novel bioactive molecules more rapidly than traditional synthetic approaches.

The pharmaceutical industry has also shown interest in 3-Iodo-1H-indole-7-carboxylic acid for its potential as a precursor to kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently dysregulated in cancer. Small-molecule inhibitors targeting kinases have become some of the most successful drugs on the market. The ability to functionalize both the 3- and 7-positionsof indole allows for fine-tuning of kinase selectivity and potency.

In conclusion,3-Iodo-1H-indole-7-carboxylic acid (CAS No. 1360953-77-0) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. As synthetic chemistry continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in medicinal chemistry.